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Compound of Interest

Compound Name: Dimethylmalonic acid

Cat. No.: B146787 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling Dimethylmalonic
acid. Adherence to these protocols is essential for ensuring personal safety and proper

disposal.

Dimethylmalonic acid is a white crystalline solid that poses several health risks, primarily

acting as a skin, eye, and respiratory irritant.[1] Proper handling and disposal are paramount to

mitigate these hazards. The following procedural guidance is designed to be implemented

immediately to ensure a safe laboratory environment.

Essential Safety and Handling Information
All personnel handling Dimethylmalonic acid must be thoroughly familiar with its hazards. The

primary routes of exposure are inhalation of dust particles, skin contact, and eye contact.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to provide comprehensive protection.
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PPE Category Specification Rationale

Hand Protection

Nitrile or Neoprene gloves

(minimum 8 mil thickness

recommended for extended

contact).

Protects against skin irritation.

For incidental contact,

standard nitrile gloves are

sufficient; however, for

prolonged handling or in case

of a spill, heavier gloves are

advised.[1][2] Always inspect

gloves for integrity before use

and practice proper glove

removal technique to avoid

skin contamination.[3]

Eye Protection

Chemical safety goggles. A

face shield should be worn in

situations with a high risk of

dust generation or splashing.

Protects against serious eye

irritation.[1]

Respiratory Protection

For handling small quantities in

a well-ventilated area or a

fume hood, a dust mask (e.g.,

N95) may be sufficient to

prevent inhalation of dust. For

larger quantities, or where

ventilation is inadequate, a

half-facepiece respirator with

organic vapor and acid gas

cartridges is recommended.

Protects against respiratory

tract irritation.[1]

Protective Clothing

A standard laboratory coat is

required. For tasks with a

higher risk of contamination, a

chemical-resistant apron

should be worn over the lab

coat.

Prevents contact of the

chemical with skin and

personal clothing.

Engineering Controls

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.sigmaaldrich.com/US/id/sds/sial/89151?userType=undefined
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To minimize the risk of exposure, the following engineering controls should be in place:

Ventilation: All handling of Dimethylmalonic acid that may generate dust should be

conducted in a certified chemical fume hood.[4]

Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the handling area.[4]

Operational Plan for Handling Dimethylmalonic Acid
A systematic approach to handling ensures both safety and the integrity of the experiment.

Preparation:

Ensure the work area, preferably within a fume hood, is clean and uncluttered.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as specified in the table above.

Weighing and Transfer:

When weighing the solid, use a balance inside a fume hood or a ventilated balance

enclosure to contain any dust.

Use anti-static weighing dishes to prevent the powder from clinging and becoming

airborne.

Transfer the solid carefully using a spatula to minimize dust generation.

Dissolving:

If preparing a solution, add the solid Dimethylmalonic acid to the solvent slowly while

stirring. This should be done in a closed or covered vessel to the extent possible.

Post-Handling:

Thoroughly clean the work area and any equipment used.
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Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Dimethylmalonic acid and its associated waste is a critical component of

laboratory safety and environmental responsibility.

Waste Segregation: Do not mix Dimethylmalonic acid waste with other waste streams,

especially bases or oxidizing agents, to prevent hazardous reactions.

Solid Waste:

Collect unused Dimethylmalonic acid and any contaminated disposable materials (e.g.,

weighing paper, gloves, paper towels) in a designated, clearly labeled hazardous waste

container.

The container should be made of a compatible material, such as high-density polyethylene

(HDPE), and have a secure, leak-proof lid.

Label the container as "Hazardous Waste: Dimethylmalonic Acid" and list the associated

hazards (Irritant).

Liquid Waste:

Solutions of Dimethylmalonic acid should be collected in a separate, labeled hazardous

waste container.

Do not dispose of Dimethylmalonic acid solutions down the drain.

Final Disposal:

Store the hazardous waste container in a designated, well-ventilated satellite

accumulation area with secondary containment.

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management contractor.[4]
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Quantitative Data Summary
The following table summarizes key quantitative data for Dimethylmalonic acid.

Property Value Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Molecular Formula C₅H₈O₄

Molecular Weight 132.11 g/mol

Occupational Exposure Limits

(OELs)

No specific OELs have been

established.
[4]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of

Dimethylmalonic acid in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
(Fume Hood)

2. Don Appropriate PPE

3. Weigh Solid
(Ventilated Enclosure)

4. Transfer to Vessel

5. Dissolve in Solvent
(If Applicable)

6. Clean Work Area & Equipment

7. Segregate & Dispose of Waste

8. Remove PPE

9. Wash Hands

Click to download full resolution via product page

Safe handling workflow for Dimethylmalonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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